1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(o-tolyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(2-methylphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H26N6O/c1-15-7-4-5-9-19(15)25-22(29)18-8-6-10-27(13-18)20-12-21(24-14-23-20)28-17(3)11-16(2)26-28/h4-5,7,9,11-12,14,18H,6,8,10,13H2,1-3H3,(H,25,29)
• InChI Key: QQJNPRMSMRMYIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2CCCN(C2)C3=NC=NC(=C3)N4C(=CC(=N4)C)C
• Molecular Formula: C22H26N6O
• Molecular Weight: 390.5 g/mol

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(o-tolyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C22H26N6O and its molecular weight is 390.491. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

• Isoxazolines and Isoxazoles Synthesis : A study detailed the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition, highlighting the potential for creating diverse heterocyclic frameworks with potential applications in material science and pharmaceutical research (Rahmouni et al., 2014).

• Anticancer and Anti-inflammatory Agents : Another research effort synthesized and evaluated pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, suggesting these compounds' significance in developing new therapeutic agents (Rahmouni et al., 2016).

Biological Activities and Applications

• Antituberculosis Activity : A set of imidazo[1,2-a]pyridine-3-carboxamides and imidazo[1,2-a]pyrimidine-3-carboxamide demonstrated significant anti-tuberculosis activity, highlighting the potential of these compounds in treating multi- and extensive drug-resistant TB strains (Moraski et al., 2011).

• Anti-Inflammatory and Analgesic Agents : Research into benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents showed promising COX-1/COX-2 inhibitory activity, which could be pivotal in designing new anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to exhibit antileishmanial and antimalarial activities .

Mode of Action

It’s worth noting that compounds with similar structures have shown to inhibit tubulin polymerization, which is crucial for cell division and thus, could potentially lead to antitumoral activity .

Biochemical Pathways

This could potentially lead to cell cycle arrest and apoptosis, thereby exerting an antitumoral effect .

Result of Action

The inhibition of tubulin polymerization could potentially lead to cell cycle arrest and apoptosis, thereby exerting an antitumoral effect .